1-(furan-2-ylmethyl)-4-hydroxy-6-methyl-3-((4-methylpiperidin-1-yl)(pyridin-3-yl)methyl)pyridin-2(1H)-one

• IUPAC Name: 1-(furan-2-ylmethyl)-4-hydroxy-6-methyl-3-[(4-methylpiperidin-1-yl)-pyridin-3-ylmethyl]pyridin-2-one
• InChI: InChI=1S/C23H27N3O3/c1-16-7-10-25(11-8-16)22(18-5-3-9-24-14-18)21-20(27)13-17(2)26(23(21)28)15-19-6-4-12-29-19/h3-6,9,12-14,16,22,27H,7-8,10-11,15H2,1-2H3
• InChI Key: HNXNZIJBECSYRE-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C(C2=CN=CC=C2)C3=C(C=C(N(C3=O)CC4=CC=CO4)C)O
• Molecular Formula: C23H27N3O3
• Molecular Weight: 393.5 g/mol
• CAS No.: 897613-01-3

Description

1-(furan-2-ylmethyl)-4-hydroxy-6-methyl-3-((4-methylpiperidin-1-yl)(pyridin-3-yl)methyl)pyridin-2(1H)-one is a useful research compound. Its molecular formula is C23H27N3O3 and its molecular weight is 393.487. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

Research has demonstrated the importance of furan and pyridine derivatives in the synthesis of heterocyclic compounds. These compounds are key building blocks for creating biologically active molecules with potential applications in drug development and agriculture. For instance, the synthesis of compounds containing pyrimidine and pyridazine structural fragments has been explored, highlighting the versatility of furan derivatives in constructing complex molecules with significant biological activity (T. Aniskova, V. Grinev, A. Yegorova, 2017). Moreover, the development of sulfonylated furans and imidazo[1,2-a]pyridines via a metal-free, three-component domino reaction showcases an effective strategy for preparing functionalized heterocycles, demonstrating excellent group tolerance and efficiency (Zhiming Cui, B. Zhu, Xuechen Li, H. Cao, 2018).

Biological Activities and Applications

The synthesis of novel compounds based on furan derivatives has been linked to various biological activities, including plant-growth regulation and potential applications as chromogenic sensors for metal ions in aqueous media. This highlights their potential in agricultural sciences and environmental monitoring (Hongying Tang, Xueqin Zhang, Xianshun Zeng, Zhenghong Zhou, 2017). Additionally, novel terpyridine-skeleton molecule derivatives containing furan cores have shown promise in inhibiting tumor growth and metastasis by targeting topoisomerases, indicating significant therapeutic potential (Hanbyeol Kwon, Chanmi Park, K. Jeon, et al., 2015).

Material Science and Engineering

Furan derivatives have been studied for their role in the pyrolysis process, contributing to the understanding of the formation of polycyclic aromatic hydrocarbons (PAHs) and benzene derivatives, which are crucial in material science and environmental engineering (Shiliang Wu, Hongwei Yang, Jun Hu, et al., 2016). This research has implications for energy production, pollution control, and the development of new materials.